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Compound Name: Disperse Red 17

Cat. No.: B15556278 Get Quote

Technical Support Center: Supercritical Fluid
Dyeing with Disperse Red 17
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers and scientists utilizing supercritical carbon dioxide (scCO₂)

for dyeing processes with C.I. Disperse Red 17.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues encountered during the supercritical dyeing process

with Disperse Red 17.
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Question Answer

Why is the dye uptake uneven across the

substrate?

Uneven dyeing can result from several factors: -

Poor CO₂ Circulation: Ensure the circulation

pump is functioning correctly to maintain a

uniform dye concentration throughout the

autoclave.[1] - Dye Agglomeration: The dye may

not be fully dissolved or could be agglomerating.

Consider optimizing the dissolution phase or

using a co-solvent. - Substrate Preparation:

Improperly cleaned or pre-treated substrates

can lead to inconsistent dye affinity. Ensure all

oils, waxes, and other processing aids are

removed.

What is the optimal temperature and pressure

for dyeing with Disperse Red 17?

The optimal conditions depend on the substrate

and desired color depth. For a reactive disperse

dye modified from C.I. Disperse Red 17, studies

have investigated temperatures between 333.15

K (60 °C) and 413.15 K (140 °C) and pressures

from 7.5 MPa to 25.0 MPa.[2] Generally,

increasing both temperature and pressure

enhances dye solubility and uptake to a certain

point.[3][4][5][6]

The final color is lighter than expected. How can

I increase the color yield?

A low color yield can be addressed by: -

Increasing Dye Concentration: Ensure you are

using an adequate amount of dye for the

desired shade. - Optimizing Temperature and

Pressure: Higher pressures generally increase

the solubility of disperse dyes in scCO₂.[3]

Increasing the temperature can also improve

dye uptake, although the effect can be complex.

[3] - Extending Dyeing Time: Allowing more time

for the dye to diffuse into the fibers can increase

the color depth. Dyeing times can range from 20

to 80 minutes or longer.[4]
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Can I reuse the CO₂ and the unfixed dye?

Yes, one of the major advantages of

supercritical fluid dyeing is the ability to recycle

both the CO₂ and the residual dye. After the

dyeing process, reducing the pressure will

cause the CO₂ to return to a gaseous state, and

the unfixed dye will precipitate out, allowing for

its collection and reuse.[1]

Are any additives or co-solvents necessary?

While one of the benefits of scCO₂ dyeing is the

reduction of additives, in some cases, a co-

solvent like methanol can be used to improve

the solubility of certain dyes.[7] However, for

many disperse dyes on polyester, no additives

are required.[8]

How does the flow rate of CO₂ affect the dyeing

process?

The flow rate of carbon dioxide influences the

dissolution rate of the dye. A higher flow rate

can increase the mass transfer of the dye,

potentially leading to a more efficient and faster

dyeing process.[9]

Quantitative Data: Temperature and Pressure
Effects on Disperse Dyes in scCO₂
The following table summarizes typical temperature and pressure ranges investigated for the

supercritical dyeing of polyester with various disperse red dyes. This data can serve as a

starting point for optimizing the process for Disperse Red 17.
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Dye Name Temperature Range Pressure Range Key Observations

Reactive Disperse

Red (modified from

C.I. Disperse Red 17)

333.15 K - 413.15 K

(60 °C - 140 °C)
7.5 MPa - 25.0 MPa

Solubility of the dye

increased with

increasing pressure

and decreased with

increasing

temperature.[2]

C.I. Disperse Red 153 80 °C - 140 °C 17 MPa - 29 MPa

Increased

temperature,

pressure, and time

generally improved

dyeing performance.

[4][5]

C.I. Disperse Red 60 50 °C - 90 °C 15 MPa - 30 MPa

Dye uptake on

polyester fiber

increased with an

increase in

temperature at a

constant pressure.[10]

C.I. Disperse Red 1 &

13

323.15 K - 383.15 K

(50 °C - 110 °C)
10.0 MPa - 30.0 MPa

The solubility of these

dyes in scCO₂ was

measured within this

range.[11]

C.I. Disperse Red 127

373.2 K - 388.2 K

(100.05 °C - 115.05

°C)

21 MPa - 25 MPa

Pressure had a

greater impact on dye

solubility than

temperature.[12]

Experimental Protocols
General Protocol for Supercritical Dyeing of Polyester
with Disperse Red 17
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This protocol outlines a general procedure for dyeing polyester fabric with Disperse Red 17
using a laboratory-scale supercritical fluid dyeing apparatus.

Materials and Equipment:

Polyester fabric (pre-cleaned)

C.I. Disperse Red 17

High-pressure autoclave equipped with temperature and pressure controls, and a circulation

system

CO₂ cylinder with a pump

Procedure:

Substrate Preparation: The polyester fabric is placed inside the dyeing vessel.

Dye Introduction: A specified amount of Disperse Red 17 powder is placed in the dye

reservoir of the autoclave.

System Purge: The system is sealed and flushed with low-pressure CO₂ to remove any air.

Pressurization and Heating: Liquid CO₂ is pumped into the autoclave. The system is then

heated and pressurized to the desired experimental conditions (e.g., 120°C and 25 MPa).

The point at which CO₂ becomes supercritical is above its critical temperature of 31.1°C and

critical pressure of 7.38 MPa.[3]

Dyeing: The supercritical CO₂ is circulated through the dye reservoir and the dyeing vessel

for a set period (e.g., 60 minutes), allowing the dissolved dye to penetrate the polyester

fibers.

Depressurization: After the dyeing period, the pressure is slowly released. This causes the

CO₂ to transition back to its gaseous state and lose its solvent power, leaving the unfixed

dye to precipitate.

Cooling and Sample Removal: The system is cooled to room temperature, and the dyed

polyester fabric is removed for analysis.
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Post-Cleaning (Optional): The dyed fabric can be rinsed with a suitable solvent (e.g.,

acetone) to remove any residual surface dye.[1]

Visualizations
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Caption: Experimental workflow for supercritical dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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